Cas no 78598-91-1 (2-PROPYLAMINO-5-METHOXYTETRALIN)

• Product Name: 2-PROPYLAMINO-5-METHOXYTETRALIN
• CAS No: 78598-91-1
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 553371
• PubChem ID: 10242548
• Update Time: 2025-04-19

2-PROPYLAMINO-5-METHOXYTETRALIN Chemical and Physical Properties

Names and Identifiers

• 2-PROPYLAMINO-5-METHOXYTETRALIN
• 5-methoxy-N-propyl-1,2,3,4-tetrahydronaphthalen-2-amine
• 78598-91-1
• DTXSID10437207
• 3899-07-8
• SB36980
• ICJPCRXVYMMSJY-UHFFFAOYSA-N
• 2-(N-n-propylamino)-5-methoxytetralin
• 5-methoxy-2-(N-propylamino)tetralin
• BDBM50054065
• CHEMBL135152
• (-)-2-(N-n-propylamino)-5-methoxy-tetralin
• (+/-)-2-(N-n-propylamino)-5-methoxytetralin
• 2-Naphthalenamine, 1,2,3,4-tetrahydro-5-methoxy-N-propyl-
• (5-Methoxy-1,2,3,4-tetrahydro-naphthalen-2-yl)-propyl-amine
• rac-1,2,3,4-Tetrahydro-5-methoxy-N-propyl-2-naphthalenamine
• SCHEMBL604798
• (+)-2-(N-n-propylamino)-5-methoxytetralin
• SCHEMBL12072682
• PD033617
• (-)-2-(N-n-propylamino)-5-methoxytetralin
• 2-(N-propylamino)-5-methoxytetralin
• AKOS022653458
• 1,2,3,4-tetrahydro-5-methoxy-N-propyl-2-naphthaleneamine

• Inchi： 1S/C14H21NO/c1-3-9-15-12-7-8-13-11(10-12)5-4-6-14(13)16-2/h4-6,12,15H,3,7-10H2,1-2H3
• InChI Key： ICJPCRXVYMMSJY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1CCC(C2)NCCC

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų